Cas no 105151-48-2 (Diethyl 5-Methyl-2,3-pyridinedicarboxylate)

• Product Name: Diethyl 5-Methyl-2,3-pyridinedicarboxylate
• CAS No: 105151-48-2
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD09751233
• CID: 126603
• PubChem ID: 11806659
• Update Time: 2025-04-18

Diethyl 5-Methyl-2,3-pyridinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 5-methylpyridine-2,3-dicarboxylate
• 2,3-Pyridinedicarboxylicacid, 5-methyl-, 2,3-diethyl ester
• Diethyl 5-methyl-2,3-pyridinedicarboxylate
• 2,3-Pyridinedicarboxylic acid, 5-methyl-, diethyl ester
• 105151-48-2
• KIDQHBXPNBCITQ-UHFFFAOYSA-N
• SCHEMBL6559030
• AKOS016003857
• F21417
• DTXSID10473180
• AS-65664
• 2,3-DIETHYL 5-METHYLPYRIDINE-2,3-DICARBOXYLATE
• 5-methyl-2,3-diethoxycarbonylpyridine
• Diethyl5-methylpyridine-2,3-dicarboxylate
• MFCD09751233
• 2,3-Diethyl 5-Methyl-2,3-pyridinedicarboxylate; Diethyl 3-Methylpyridine-5,6-dicarboxylate;
• Diethyl 5-Methyl-2,3-pyridinedicarboxylate

• MDL： MFCD09751233
• Inchi： 1S/C12H15NO4/c1-4-16-11(14)9-6-8(3)7-13-10(9)12(15)17-5-2/h6-7H,4-5H2,1-3H3
• InChI Key： KIDQHBXPNBCITQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C)=CN=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 323.6±37.0 °C at 760 mmHg
• Flash Point: 149.5±26.5 °C
• PSA: 65.49
• LogP: 1.74340
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Diethyl 5-Methyl-2,3-pyridinedicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids